Cas no 2172183-16-1 (2-{N-cyclopropyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}acetic acid)

• Product Name: 2-{N-cyclopropyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}acetic acid
• CAS No: 2172183-16-1
• MF: C₂₇H₂₃FN₂O₅
• MW: 474.480330705643
• CID: 5891295
• PubChem ID: 165543063
• Update Time: 2025-07-20

2-{N-cyclopropyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{N-cyclopropyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}acetic acid
• 2172183-16-1
• EN300-1497624
• 2-{N-cyclopropyl-1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluorophenyl]formamido}acetic acid

• Inchi： 1S/C27H23FN2O5/c28-24-13-16(9-12-22(24)26(33)30(14-25(31)32)17-10-11-17)29-27(34)35-15-23-20-7-3-1-5-18(20)19-6-2-4-8-21(19)23/h1-9,12-13,17,23H,10-11,14-15H2,(H,29,34)(H,31,32)
• InChI Key： ABEORFPAJYJKIW-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(N(CC(=O)O)C1CC1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 474.15910000g/mol
• Monoisotopic Mass: 474.15910000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 782
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{N-cyclopropyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}acetic acid

Comprehensive Analysis of 2-{N-cyclopropyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}acetic acid (CAS No. 2172183-16-1)

In the rapidly evolving field of pharmaceutical and biochemical research, 2-{N-cyclopropyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}acetic acid (CAS No. 2172183-16-1) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure featuring a 9H-fluoren-9-yl protecting group and a cyclopropyl moiety, is widely utilized in peptide synthesis and drug development. Researchers are increasingly focusing on its applications due to its unique properties, such as enhanced stability and selective reactivity, which make it invaluable in modern medicinal chemistry.

The compound's Fmoc-protected amino acid derivative is particularly noteworthy, as it aligns with the growing demand for efficient peptide coupling reagents. With the rise of personalized medicine and targeted therapies, the need for high-purity building blocks like 2-{N-cyclopropyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}acetic acid has surged. Its fluorophenyl component further enhances its utility in designing bioactive molecules, addressing current trends in oncology and neurodegenerative disease research.

From a synthetic perspective, the CAS No. 2172183-16-1 compound offers advantages in solid-phase peptide synthesis (SPPS), a technique dominating recent discussions in bioconjugation and proteomics. Its N-cyclopropyl group contributes to steric hindrance, improving selectivity in reactions—a feature highly sought after in the development of next-generation therapeutics. This aligns with frequent search queries such as "Fmoc-amino acid derivatives for peptide synthesis" and "fluorinated building blocks in drug design," reflecting its relevance in contemporary research.

Moreover, the compound's role in click chemistry and bioconjugation strategies cannot be overlooked. As the scientific community explores greener and more efficient synthetic routes, 2-{N-cyclopropyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}acetic acid stands out for its compatibility with sustainable methodologies. This resonates with trending topics like "green chemistry in pharma" and "high-efficiency coupling reagents," further cementing its position in cutting-edge applications.

Quality control and analytical characterization of CAS No. 2172183-16-1 are also critical, given its use in GMP-compliant processes. Advanced techniques such as HPLC, NMR, and mass spectrometry are employed to ensure its purity, a subject frequently searched by quality assurance professionals. The compound's structural complexity necessitates rigorous validation, making it a benchmark in discussions about analytical method development for novel intermediates.

In conclusion, 2-{N-cyclopropyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}acetic acid represents a convergence of innovation and practicality in synthetic chemistry. Its multifaceted applications, from peptide therapeutics to material science, underscore its importance in addressing current and future challenges in life sciences. As research continues to uncover its potential, this compound will undoubtedly remain a focal point in scientific discourse and industrial applications alike.